Cas no 126229-03-6 (1,2,4-Triazolo[3,4-a]phthalazine, 6-(4-methoxyphenyl)-3-phenyl-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine, 6-(4-methoxyphenyl)-3-phenyl-
• CAS No: 126229-03-6
• MF: C₂₂H₁₆N₄O
• MW: 352.388644218445
• CID: 1223391
• Update Time: 2024-08-05

1,2,4-Triazolo[3,4-a]phthalazine, 6-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine, 6-(4-methoxyphenyl)-3-phenyl-
• 6-(4-methoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine

• Inchi： 1S/C22H16N4O/c1-27-17-13-11-15(12-14-17)20-18-9-5-6-10-19(18)22-24-23-21(26(22)25-20)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key： IJESIJSJZNTUNP-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=CC=C3)N1N=C(C1=CC=C(OC)C=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 352.13258

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• PSA: 52.31
• pka: 0.37±0.30(Predicted)